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Compound of Interest

Compound Name: Ethyl Butyrylacetate-d5

Cat. No.: B15550715

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the handling of Ethyl Butyrylacetate-d5, including detailed operational procedures and
disposal plans to foster a culture of safety and precision in your critical work.

Essential Safety and Handling Precautions

Ethyl Butyrylacetate-d5, while a valuable compound in various research applications, requires
careful handling due to its chemical properties. It is classified as a combustible liquid and can
be harmful if swallowed.[1] Adherence to proper personal protective equipment (PPE) protocols
and handling procedures is critical to minimize exposure and ensure a safe working
environment.

Personal Protective Equipment (PPE):
The following PPE is recommended when handling Ethyl Butyrylacetate-d5:

o Eye Protection: Wear safety glasses with side shields or goggles that comply with OSHA's
eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1][2]

o Hand Protection: Chemical-resistant protective gloves should be worn to prevent skin
contact.[1]
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» Skin and Body Protection: Wear appropriate protective clothing, such as a lab coat and long-
sleeved clothing, to prevent skin exposure.[1][3] In situations with a higher risk of splashing
or exposure, flame-retardant antistatic protective clothing is advised.[4][5]

o Respiratory Protection: Under normal use with adequate ventilation, respiratory protection is
not typically required.[3] However, if engineering controls are insufficient to maintain airborne
concentrations at acceptable levels, or during large-scale use or emergencies where vapors
or aerosols may be generated, a NIOSH/MSHA or European Standard approved respirator
should be used.[2][3][4]

Operational Plan: From Receipt to Disposal

A systematic approach to managing Ethyl Butyrylacetate-d5 throughout its lifecycle in the
laboratory is crucial for safety and regulatory compliance.

1. Receiving and Storage:

o Upon receipt, inspect the container for any damage or leaks.

o Store the compound in a tightly closed container in a cool, dry, and well-ventilated area.[1][6]
o Keep it away from heat, sparks, open flames, and other sources of ignition.[1][6]

o Store separately from incompatible materials such as acids, bases, and oxidizing or reducing
agents.[1][3]

2. Handling and Use:

» All handling should be conducted in a well-ventilated area, preferably within a chemical fume
hood.[6]

» Avoid contact with eyes, skin, and clothing.[6]
» Use non-sparking tools and take precautionary measures against static discharge.[2][4]
e Wash hands thoroughly after handling the compound.[1][6]

3. Accidental Release Measures:
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In the event of a spill, immediately remove all sources of ignition.[1][6]
Ventilate the area and wear appropriate PPE.
Absorb the spill with an inert material such as sand, vermiculite, or earth.[1][6]

Collect the absorbed material using a spark-proof tool and place it into a suitable, labeled
container for disposal.[6]

. First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under
the eyelids.[1]

Skin Contact: Wash off immediately with plenty of soap and water while removing all
contaminated clothing and shoes.[3]

Inhalation: Move the individual to fresh air.[1]

Ingestion: Do NOT induce vomiting. If the person is conscious, have them drink plenty of
water. Seek immediate medical attention.[1][3]

. Disposal:

Dispose of waste material in accordance with all applicable federal, state, and local
hazardous waste regulations.[6]

Do not dispose of the chemical down the drain.[4]
Empty containers may retain product residue and should be handled as hazardous waste.[6]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for Ethyl
Butyrylacetate. Note that the deuterated form (d5) will have very similar physical and chemical
properties.
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Property

Value

Flash Point

78 °C (172.40 °F)[6]

Boiling Point/Range

120 °C (248 °F)[5]

Melting Point/Range

-93 °C (-135 °F)[5]

Vapor Pressure

17 hPa at 20 °C[7]

Vapor Density

4 (vs ain|[7]

Relative Density

0.87 g/cm?3 at 20 °C[7]

Autoignition Temperature

463 °C[7]

NFPA Rating (estimated)

Health: 1; Flammability: 2; Instability: O[6]

Experimental Workflow for Safe Handling

To visually represent the safe handling process, the following workflow diagram outlines the

key steps from preparation to disposal.
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Caption: Workflow for the safe handling of Ethyl Butyrylacetate-d5.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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